Cas no 1785275-20-8 (2-[1-(1-methyl-1H-indol-6-yl)cyclopropyl]acetic acid)

• Product Name: 2-[1-(1-methyl-1H-indol-6-yl)cyclopropyl]acetic acid
• CAS No: 1785275-20-8
• MF: C₁₄H₁₅NO₂
• MW: 229.274403810501
• CID: 5977704
• PubChem ID: 84792748
• Update Time: 2025-05-22

2-[1-(1-methyl-1H-indol-6-yl)cyclopropyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[1-(1-methyl-1H-indol-6-yl)cyclopropyl]acetic acid
• 1785275-20-8
• EN300-1812432

• Inchi： 1S/C14H15NO2/c1-15-7-4-10-2-3-11(8-12(10)15)14(5-6-14)9-13(16)17/h2-4,7-8H,5-6,9H2,1H3,(H,16,17)
• InChI Key： KJLOXJRVYKHFID-UHFFFAOYSA-N
• SMILES： OC(CC1(C2=CC=C3C=CN(C)C3=C2)CC1)=O

Computed Properties

• Exact Mass: 229.110278721g/mol
• Monoisotopic Mass: 229.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 42.2Ų

Additional information on 2-[1-(1-methyl-1H-indol-6-yl)cyclopropyl]acetic acid

2-[1-(1-Methyl-1H-Indol-6-yl)Cyclopropyl]Acetic Acid: A Comprehensive Overview

CAS No. 1785275-20-8 refers to the compound known as 2-[1-(1-methyl-1H-indol-6-yl)cyclopropyl]acetic acid, a molecule of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development and materials science. In this article, we will delve into the properties, synthesis, and applications of this compound, while incorporating the latest research findings to provide a comprehensive understanding.

The molecular structure of 2-[1-(1-methyl-1H-indol-6-yl)cyclopropyl]acetic acid is characterized by a cyclopropane ring fused with an indole moiety and an acetic acid group. The indole ring, a heterocyclic structure containing nitrogen, is a key feature of many bioactive compounds, including tryptophan derivatives and certain pharmaceutical agents. The presence of the methyl group at position 6 of the indole ring introduces steric effects that can influence the compound's reactivity and biological activity. Recent studies have highlighted the importance of such structural modifications in enhancing the pharmacokinetic properties of molecules.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the indole derivative. Researchers have employed various methodologies, including palladium-catalyzed cross-coupling reactions and organocatalytic approaches, to construct the cyclopropane ring with high efficiency. These methods not only ensure high yields but also allow for precise control over the stereochemistry of the product, which is critical for achieving desired biological activities.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of 2-[1-(1-methyl-1H-indol-6-yl)cyclopropyl]acetic acid with greater accuracy. For instance, density functional theory (DFT) calculations have revealed that the compound exhibits significant π-conjugation within its indole moiety, which enhances its ability to act as an electron donor or acceptor in various chemical reactions. This property makes it a promising candidate for applications in organic electronics and optoelectronic devices.

In terms of biological activity, this compound has shown potential as a modulator of certain G-protein coupled receptors (GPCRs), which are key targets in drug discovery for conditions such as cardiovascular diseases and neurological disorders. Preclinical studies have demonstrated that it can bind selectively to these receptors, suggesting its utility as a lead compound for drug development.

Moreover, recent research has explored the use of this compound in agrochemicals, particularly as a plant growth regulator. Its ability to influence hormone signaling pathways in plants has been reported in several studies, indicating its potential role in enhancing crop yields and stress tolerance.

The relationship between the structure of 2-[1-(1-methyl-1H-indol-6-yl)cyclopropyl]acetic acid and its physical properties has been extensively studied. For example, its solubility in various solvents has been optimized through modifications to its substituents, which is crucial for its application in pharmaceutical formulations where bioavailability is a key concern.

In conclusion, CAS No. 1785275-20-8 represents a versatile compound with diverse applications across multiple disciplines. Its unique structural features and promising biological activities make it a valuable subject for further research and development.